Cas no 922093-47-8 (N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide)

• Product Name: N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide
• CAS No: 922093-47-8
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6603183
• PubChem ID: 40956147
• Update Time: 2025-10-30

N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide
• N-[4-[(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]propanamide
• N-{4-[(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl}propanamide
• N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)propionamide
• F2296-0063
• 922093-47-8
• AKOS024637168

• Inchi： 1S/C21H25N3O5S/c1-5-19(25)22-14-6-9-16(10-7-14)30(27,28)23-15-8-11-17-18(12-15)29-13-21(2,3)20(26)24(17)4/h6-12,23H,5,13H2,1-4H3,(H,22,25)
• InChI Key： MPUAOBJOQMYYCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C3OCC(C)(C)C(=O)N(C)C3=CC=2)(=O)=O)C=C1)(=O)CC

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide

Professional Introduction to N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide (CAS No. 922093-47-8)

N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 922093-47-8, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide incorporates a sulfamoyl group and a phenyl ring linked to a propanamide moiety. The presence of the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl moiety adds complexity and potential for diverse biological interactions. This scaffold is reminiscent of other bioactive molecules that have been explored for their pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the sulfamoyl group may play a crucial role in modulating enzyme activity or receptor binding. The phenyl ring and the propanamide moiety could contribute to the compound's solubility and metabolic stability, which are critical factors in drug design.

In the realm of drug discovery, N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide has shown potential as an intermediate in the synthesis of more complex molecules. Its structural features allow for modifications that could enhance its pharmacological profile. For instance, derivatization of the sulfamoyl group might lead to compounds with improved selectivity or reduced toxicity.

The benzoxazepine core is a well-known pharmacophore that has been extensively studied for its role in various therapeutic areas. Compounds containing this scaffold have demonstrated efficacy in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The specific substitution pattern in N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)sulfamoylphenyl}propanamide may confer unique properties that make it suitable for targeting specific disease pathways.

Current research is focusing on understanding the mechanism of action of this compound and its analogs. High-throughput screening (HTS) techniques have been employed to identify hits that exhibit similar biological activity. These hits are then further optimized through structure-based drug design approaches. The goal is to develop novel therapeutic agents that can address unmet medical needs.

The synthesis of N-{4-(3， 3， 5-trimethyl-- 4--oxo-- 2， 3， 4， 5--tetrahydro-- 1， 5--benzoxazepin-- 8--yl) sulfamoylphenyl}propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as chromatography and spectroscopic analysis are crucial for characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption， distribution， metabolism， and excretion (ADME) are critical considerations in drug development. Understanding how N-{4-(3��� 3， 5-trimethyl-- 4--oxo-- 2， 3， 4， 5--tetrahydro-- 1， 5--benzoxazepin-- 8--yl) sulfamoylphenyl}propanamide behaves in vivo will provide valuable insights into its potential as a drug candidate.

In conclusion， N-{4-( 3， 3， 5-trimethyl-- 4--oxo-- 2， 3， 4， 5-tetrahydro-- 1， 5-benzoxazepin-- 8--yl) sulfamoylphenyl}propanamide (CAS No. 922093–47–8) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features and biological activities make it a valuable tool for further exploration。 As research continues to uncover new applications for this molecule， it is likely to play an important role in the development of novel therapeutic agents.